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Compound of Interest

Compound Name: Solvent yellow 19

Cat. No.: B082571 Get Quote

This technical guide provides a comprehensive overview of the chemical and physical

properties of Solvent Yellow 19 (C.I. 13900:1), a metal complex azo dye. The information is

intended for researchers, scientists, and professionals in drug development and materials

science who require detailed technical data.

Core Molecular and Physical Properties
Solvent Yellow 19 is a yellowish powder known for its solubility in organic solvents and its heat

and light fastness.[1][2] It is widely used in industrial applications for coloring plastics, coatings,

and inks.

Molecular Identity and Weight
The fundamental chemical identity of Solvent Yellow 19 is detailed below.

Property Value

CI Name Solvent Yellow 19

CI Number 13900:1

CAS Number 10343-55-2

Molecular Formula C16H14N4O8S

Molecular Weight 422.37 g/mol
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Physical and Chemical Properties
The dye exhibits the following physical and chemical characteristics.

Property Description

Appearance Yellow to bluish-yellow powder[2][3]

Solubility
Insoluble in water; soluble in organic solvents

such as ethanol, acetone, and chloroform.[1][2]

Behavior in Acid
Turns yellow-light brown in concentrated sulfuric

acid and light brown upon dilution.[1][2]

Resistance
Exhibits good resistance to acids and alkalis.[1]

[2]

Fastness
Possesses high heat resistance and sun

resistance.[1]

Solubility Data
The solubility of Solvent Yellow 19 in various organic solvents is a critical parameter for its

application in different formulations.

Solvent Solubility (g/L)

Ethanol 300

1-Methoxy-2-propanol 500

n-Propanol 400

2-Ethoxyethanol 500

Methyl Ethyl Ketone (MEK) 500

Ethyl Acetate 400

Toluene 400
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Manufacturing Protocol
While detailed, proprietary experimental protocols for the industrial synthesis of Solvent Yellow
19 are not publicly available, the general manufacturing process is understood to involve a

multi-step chemical synthesis.

The synthesis of Solvent Yellow 19 is centered around a diazotization and coupling reaction.

The primary steps are:

Diazotization: The process begins with the diazotization of an aromatic amine, specifically 3-

Amino-2-hydroxy-5-nitrobenzenesulfonic acid.[2] This reaction, typically carried out in the

presence of a nitrite source and a strong acid, converts the primary amino group into a

diazonium salt.

Azo Coupling: The resulting diazonium salt is then coupled with 3-Oxo-N-phenylbutanamide

(acetoacetanilide).[2] This electrophilic substitution reaction forms the core azo chromophore

of the dye molecule.

Complexation: Following the coupling reaction, a metal complex is formed.[2] This is a key

step that enhances the stability and lightfastness of the final dye.

Heating and Isolation: The aqueous solution containing the metal-complexed dye is then

heated.[2] The final product is isolated, dried, and processed into its powder form.

Synthetic Workflow
The following diagram illustrates the key stages in the manufacturing of Solvent Yellow 19.
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Caption: Synthesis workflow for Solvent Yellow 19.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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